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Compound of Interest

Compound Name: 3-Butoxy-1-propanol

Cat. No.: B156417

An In-depth Technical Guide to 3-Butoxy-1-propanol: Physical and Chemical Properties

Introduction

3-Butoxy-1-propanol, identified by the CAS number 10215-33-5, is an organic compound
classified as a propylene series glycol ether.[1][2] Structurally, it features a butoxy group
attached to a propanol backbone.[1] This bifunctional nature, possessing both an ether and an
alcohol group, imparts amphiphilic properties, allowing it to dissolve a variety of polar and non-
polar substances.[1] Commonly known by synonyms such as n-butoxypropanol and propylene
glycol mono-n-butyl ether, it is a colorless liquid with an ether-like odor.[3][4] Its versatile
solvent properties make it a valuable component in numerous industrial applications, including
paints, coatings, cleaning agents, adhesives, and as a chemical intermediate.[1][2][3]

Physical and Chemical Properties

The physical and chemical characteristics of 3-Butoxy-1-propanol are summarized below.
These properties are crucial for its handling, application, and formulation in various industrial
processes.
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Property Value

Identifiers

IUPAC Name 3-butoxypropan-1-ol
CAS Number 10215-33-5[3][5]

Molecular Formula

C7H1602[1][3][5][6]

Molecular Properties

Molecular Weight

132.20 g/mol [1][3][6]

Exact Mass

132.115029749 Da[5][6]

Physical Properties

Appearance Colorless liquid[3][4]
Odor Ether-like[3][4]
Density 0.893 g/cm?3[3][5]
Boiling Point 170.1 °C[3][5]
Melting Point -100 °C[3][5]

Flash Point 58.9 °C[3][5]

Vapor Pressure

0.0472 mmHg at 25°C[5]

Refractive Index

1.4174[3][5]

Solubility

Partially miscible with water[2][3]

Chemical Descriptors

XLogP3 1[5]
Hydrogen Bond Donor Count 1[5]
Hydrogen Bond Acceptor Count 2[5]
Rotatable Bond Count 6[5]
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Chemical Reactivity

The chemical behavior of 3-Butoxy-1-propanol is dictated by its hydroxyl and ether functional
groups.

Esterification: The hydroxyl group can react with carboxylic acids or their derivatives to form
esters.[1]

o Oxidation: Under controlled conditions, the primary alcohol group can be oxidized to an
aldehyde or a carboxylic acid.[1]

o Dehydration: Acid-catalyzed dehydration can lead to the formation of alkenes.[1]

o Ether Linkage: The ether linkage is generally stable but can be cleaved under harsh
conditions, such as with strong acids.[1]

e Hazardous Reactions: It may react with strong acids and strong oxidizing agents.[4] Thermal
decomposition occurs if not used according to specifications.[4]

Experimental Protocols

The determination of the physical and chemical properties of 3-Butoxy-1-propanol involves
standard laboratory techniques. While specific experimental reports for this compound are not
detailed in the provided search results, the following are general and widely accepted
methodologies.

1. Determination of Boiling Point: The boiling point is typically determined by distillation. The
sample is heated in a distillation apparatus at atmospheric pressure. The temperature at which
the liquid and vapor phases are in equilibrium, recorded as the vapor temperature when the
first drop of distillate is collected, is the boiling point. For accuracy, the thermometer bulb
should be positioned just below the side arm of the distillation flask.

2. Measurement of Density: Density can be measured using a pycnometer or a hydrometer.
The pycnometer method involves accurately weighing the empty vessel, then weighing it filled
with the sample liquid, and finally weighing it filled with a reference substance of known density
(like water). The density is calculated from these masses and the known density of the
reference.
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3. Flash Point Determination: The flash point is commonly measured using a closed-cup
apparatus (e.g., Pensky-Martens or Tag Closed Cup tester). The sample is heated at a
controlled rate, and an ignition source is periodically introduced into the vapor space above the
liquid. The flash point is the lowest temperature at which the vapors ignite to produce a brief
flash.

4. Spectroscopic Analysis:

e Infrared (IR) Spectroscopy: FTIR (Fourier Transform Infrared) spectroscopy is used to
identify the functional groups. A sample is placed in the path of an infrared beam, and the
absorption of energy at different wavelengths is measured, revealing characteristic peaks for
the O-H (alcohol) and C-O-C (ether) bonds.[6]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectroscopy
provide detailed information about the molecular structure.[6] The chemical shifts, splitting
patterns, and integration of the signals in the spectra help to confirm the arrangement of
protons and carbon atoms within the 3-Butoxy-1-propanol molecule.

Diagrams and Workflows
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Caption: A simplified diagram illustrating a common synthesis route for 3-Butoxy-1-propanol.
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Caption: Workflow showing the function of 3-Butoxy-1-propanol in a paint formulation.
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Quality Control Workflow
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Caption: A logical workflow for the quality control analysis of 3-Butoxy-1-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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